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Compound of Interest

Compound Name: Mitratapide

Cat. No.: B1677210 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive statistical analysis of Mitratapide's efficacy in promoting weight loss in

canines, based on available clinical trial data. This document objectively compares the

performance of Mitratapide with control groups and details the experimental protocols of key

studies.

Mitratapide, a microsomal triglyceride transfer protein (MTP) inhibitor, has been investigated

as a pharmacological aid for weight management in obese dogs.[1] Its primary mechanism of

action involves blocking the MTP, which is crucial for the absorption of dietary lipids in the

intestines. This inhibition leads to reduced fat absorption and is also thought to trigger satiety

signals.[2][3] This guide synthesizes data from key clinical trials to evaluate its effectiveness.

Comparative Efficacy of Mitratapide
Clinical trials have demonstrated that Mitratapide can induce weight loss in obese dogs. The

primary comparison in these studies has been against control groups receiving either a

placebo or a specific diet alone.
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Study
Treatment
Group

Control
Group

Mean
Weight
Loss (%)

Mean Body
Fat Loss
(%)

Study
Duration

Dobenecker

et al. (2009)

[3][4]

Mitratapide

(0.63

mg/kg/day)

N/A (single-

group study)
14.2% 41.6% 8 weeks

Unnamed

Study (2014)

[2][5]

Mitratapide +

Low-Fat

High-Fibre

Diet

Low-Fat

High-Fibre

Diet Only

16.1% Not Reported 85 days

Janssen Field

Study (USA &

UK, 2006)[6]

Mitratapide Placebo ~8% Not Reported 8 weeks

In a study by Dobenecker et al. (2009), obese Beagles treated with Mitratapide showed a

significant average weight loss of 14.2% and a remarkable 41.6% reduction in body fat mass.

[3][4] Another study found that while a low-fat, high-fiber diet alone was effective, the addition of

Mitratapide did not result in a statistically significant greater weight loss; the Mitratapide group

lost 16.1% of their body weight compared to 16.8% in the diet-only group.[2][5] However, this

study did note that the Mitratapide group showed significant improvements in other health

markers like diastolic blood pressure and total cholesterol.[2][5] A large field study

demonstrated an approximate 8% weight loss in the Mitratapide group compared to a control

group.[6]

Experimental Protocols
The methodologies employed in these key studies provide a framework for understanding the

conditions under which Mitratapide was evaluated.

Dobenecker et al. (2009)
Study Design: A single-group study to assess the effect of Mitratapide on body composition.

Animal Population: Obese Beagle dogs.
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Dosage and Administration: Mitratapide was administered orally at a dose of 0.63

mg/kg/day.[3] The treatment schedule consisted of two 21-day periods of medication

separated by a 14-day period without treatment.[3]

Diet: During the initial three weeks of treatment, the dogs had ad libitum access to a

standard dry feed for three hours a day.[3]

Measurements: Body weight, pelvic circumference, and body composition (using dual-

energy X-ray absorptiometry - DEXA) were measured before and after the treatment period.

A glucose tolerance test was also performed.[3][4]

Unnamed Study (2014)
Study Design: A randomized, controlled study.

Animal Population: 36 obese client-owned dogs of various breeds.[2][5]

Treatment Groups:

Intervention Group (n=19): Received Mitratapide and were fed a low-fat, high-fiber diet.[2]

[5]

Control Group (n=17): Fed the same low-fat, high-fiber diet.[2][5]

Study Duration: 85 days.[2][5]

Measurements: Body weight, body condition score, heart rate, blood pressure, and various

metabolic parameters including total cholesterol, triglycerides, and glucose levels were

measured at the start and end of the study.[2][5]

Visualizing the Process
To better understand the workflow of these clinical trials and the mechanism of action of

Mitratapide, the following diagrams are provided.
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Diagram 1: Mitratapide's Mechanism of Action

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1677210?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Obese Dog Recruitment

Randomization

Mitratapide Group Control Group

Treatment Period

Data Collection

Statistical Analysis

Results

Click to download full resolution via product page

Diagram 2: Generalized Clinical Trial Workflow

It is important to note that Mitratapide (brand name Yarvitan) has been withdrawn from the

market in the European Union at the request of the marketing authorization holder.[1][7]
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Common side effects observed in clinical trials included vomiting, diarrhea or softened stools,

and decreased appetite.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

